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PX-866-17OH PX-866-17OH
Brand Name: Vulcanchem
CAS No.: 1012327-63-7
VCID: VC0163013
InChI: InChI=1S/C29H37NO8/c1-7-11-30(12-8-2)14-17-23-26(34)25(33)22-18-9-10-20(32)28(18,4)13-19(37-16(3)31)24(22)29(23,5)21(15-36-6)38-27(17)35/h7-8,14,18-21,32,34H,1-2,9-13,15H2,3-6H3
SMILES: CC(=O)OC1CC2(C(CCC2O)C3=C1C4(C(OC(=O)C(=CN(CC=C)CC=C)C4=C(C3=O)O)COC)C)C
Molecular Formula: C29H37NO8
Molecular Weight: 527.6

PX-866-17OH

CAS No.: 1012327-63-7

Reference Standards

VCID: VC0163013

Molecular Formula: C29H37NO8

Molecular Weight: 527.6

PX-866-17OH - 1012327-63-7

CAS No. 1012327-63-7
Product Name PX-866-17OH
Molecular Formula C29H37NO8
Molecular Weight 527.6
IUPAC Name [6-[[bis(prop-2-enyl)amino]methylidene]-1,5-dihydroxy-9-(methoxymethyl)-9a,11a-dimethyl-4,7-dioxo-2,3,3a,9,10,11-hexahydro-1H-indeno[4,5-h]isochromen-10-yl] acetate
Standard InChI InChI=1S/C29H37NO8/c1-7-11-30(12-8-2)14-17-23-26(34)25(33)22-18-9-10-20(32)28(18,4)13-19(37-16(3)31)24(22)29(23,5)21(15-36-6)38-27(17)35/h7-8,14,18-21,32,34H,1-2,9-13,15H2,3-6H3
Standard InChIKey STKVQJOXRFVEDM-DATHZOKXSA-N
SMILES CC(=O)OC1CC2(C(CCC2O)C3=C1C4(C(OC(=O)C(=CN(CC=C)CC=C)C4=C(C3=O)O)COC)C)C
Synonyms (1E,4S,4aR,5R,6aS,7S,9aR)-5-(acetyloxy)-1-[(di-2-propen-1-ylamino)methylene]-4a,5,6,6a,7,8,9,9a-octahydro-7,11-dihydroxy-4-(methoxymethyl)-4a,6a-dimethyl-cyclopenta[5,6]naphtho[1,2-c]pyran-2,10(1H,4H)-dione
PubChem Compound 73309142
Last Modified Nov 11 2021
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